Cas no 1250933-90-4 (2-(4-methanesulfonylphenyl)propanoic acid)

• Product Name: 2-(4-methanesulfonylphenyl)propanoic acid
• CAS No: 1250933-90-4
• MF: C₁₀H₁₂O₄S
• MW: 228.264882087708
• CID: 4581802
• Update Time: 2025-07-30

2-(4-methanesulfonylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-methanesulfonylphenyl)propanoic acid

• Inchi： 1S/C10H12O4S/c1-7(10(11)12)8-3-5-9(6-4-8)15(2,13)14/h3-7H,1-2H3,(H,11,12)
• InChI Key： STBCWDXXDFGWBA-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(C1=CC=C(S(C)(=O)=O)C=C1)C

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 432.1±37.0 °C at 760 mmHg
• Flash Point: 215.1±26.5 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

2-(4-methanesulfonylphenyl)propanoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Branched fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Branched fatty acids